Cas no 2138194-23-5 (2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 2138194-23-5
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 6429142
• PubChem ID: 156409651
• Update Time: 2025-06-11

2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one
• SCHEMBL23414969
• 2-chloro-8-methoxy-4H-pyrido[1,2-a]pyrimidin-4-one
• EN300-1083450
• 2138194-23-5

• Inchi： 1S/C9H7ClN2O2/c1-14-6-2-3-12-8(4-6)11-7(10)5-9(12)13/h2-5H,1H3
• InChI Key： JXNOTZVWIHWINA-UHFFFAOYSA-N
• SMILES： ClC1=CC(N2C=CC(=CC2=N1)OC)=O

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.9Ų

Additional information on 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one

Introduction to 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one (CAS No. 2138194-23-5)

2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2138194-23-5, belongs to the pyrido[1,2-a]pyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents. The presence of both chloro and methoxy substituents in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The core structure of this compound is formed through a condensation reaction between appropriately substituted pyridine derivatives, followed by functional group modifications to introduce the chloro and methoxy groups. These synthetic steps not only demonstrate the versatility of heterocyclic chemistry but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

One of the most compelling aspects of 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one is its potential as a pharmacological agent. The pyrido[1,2-a]pyrimidine scaffold is known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The specific arrangement of substituents in this compound's structure may enhance its binding affinity to certain biological targets, making it a valuable scaffold for drug discovery. Recent studies have shown that derivatives of this class can modulate key enzymes and receptors involved in various disease pathways.

In particular, research has focused on the interaction of 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one with enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling cascades. Preliminary computational studies suggest that the chloro and methoxy groups can engage in hydrogen bonding and hydrophobic interactions with specific residues in these enzymes, potentially leading to potent inhibition. This has opened up avenues for developing novel inhibitors targeting diseases such as cancer and immunological disorders.

The pharmacokinetic properties of 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one are also under investigation. Understanding how this compound is metabolized and distributed in the body is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways. These studies provide valuable insights into how the compound interacts with biological systems and how it can be modified to improve its pharmacological profile.

Moreover, the synthetic versatility of 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one allows for the facile introduction of additional functional groups, enabling the creation of a library of derivatives with tailored biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further development. The ability to modify both the core scaffold and the substituents provides chemists with a powerful toolkit for exploring new therapeutic possibilities.

The role of computational chemistry in studying 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound will interact with biological targets at an atomic level. By simulating these interactions, researchers can gain insights into binding affinities, enzyme kinetics, and even potential drug-drug interactions. These computational insights are often validated through experimental studies, creating a synergistic approach that accelerates the drug discovery process.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 2-chloro-8-methoxy-4H-pyrido1,2-apyrimidin-4-one. New catalytic systems and green chemistry principles have enabled more efficient and sustainable synthesis routes. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable pharmaceutical production. The development of novel synthetic strategies ensures that researchers have access to high-quality starting materials for further exploration.

In conclusion, 2-chloro-octomethylpyridine is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new aspects of its biology and chemistry, underscoring its importance as a subject of study in modern medicinal chemistry.